Cas no 2241325-66-4 (GAK inhibitor 12r)

• Product Name: GAK inhibitor 12r
• CAS No: 2241325-66-4
• MF: C₁₉H₂₂N₄O₂S
• MW: 370.468582630157
• CID: 4762403
• PubChem ID: 134817201
• Update Time: 2025-07-21

GAK inhibitor 12r Chemical and Physical Properties

Names and Identifiers

• GAK inhibitor 12r
• TQR1203
• BDBM50288800
• 4-(3-((2S,6R)-2,6-dimethylmorpholino)isothiazolo[4,3-b]pyridin-6-yl)-2-methoxyaniline
• EX-A4366
• CHEMBL4172550
• 2241325-66-4

• Inchi： 1S/C19H22N4O2S/c1-11-9-23(10-12(2)25-11)19-18-16(22-26-19)6-14(8-21-18)13-4-5-15(20)17(7-13)24-3/h4-8,11-12H,9-10,20H2,1-3H3/t11-,12+
• InChI Key： VOFMQYIALBSDFI-TXEJJXNPSA-N
• SMILES： S1C(=C2C(C=C(C3C=CC(=C(C=3)OC)N)C=N2)=N1)N1C[C@H](C)O[C@H](C)C1

Computed Properties

• Exact Mass: 370.14634713g/mol
• Monoisotopic Mass: 370.14634713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 102

Additional information on GAK inhibitor 12r

Comprehensive Overview of GAK inhibitor 12r (CAS No. 2241325-66-4): Mechanism, Applications, and Research Insights

In the rapidly evolving field of kinase inhibitors, GAK inhibitor 12r (CAS No. 2241325-66-4) has emerged as a compound of significant interest due to its unique mechanism of action and potential therapeutic applications. This small molecule inhibitor specifically targets Cyclin G-associated kinase (GAK), a pivotal regulator of clathrin-mediated endocytosis and viral entry pathways. Researchers are increasingly exploring its role in modulating cellular processes linked to neurodegenerative diseases, viral infections, and cancer cell proliferation, making it a hotspot in drug discovery pipelines.

The GAK inhibitor 12r distinguishes itself through its high selectivity and potency, with studies highlighting its ability to disrupt GAK-dependent trafficking at nanomolar concentrations. Unlike broader kinase inhibitors, its specificity minimizes off-target effects—a critical advantage in precision medicine. Recent publications have linked GAK inhibition to reduced alpha-synuclein aggregation, a hallmark of Parkinson’s disease, sparking discussions in neuroscience forums and pharma R&D communities. Additionally, its potential to block viral entry (e.g., SARS-CoV-2) has fueled investigations into repurposing strategies amid global health challenges.

From a structural perspective, CAS No. 2241325-66-4 features a optimized scaffold that enhances blood-brain barrier (BBB) penetration—an attribute rare among kinase inhibitors. This property positions it as a candidate for CNS-targeted therapies, addressing unmet needs in Alzheimer’s and glioblastoma treatment. Computational modeling studies further suggest synergistic effects when combined with immunotherapy agents, aligning with the trend toward combination therapies in oncology.

User-generated queries often revolve around practical aspects: "How does GAK inhibitor 12r compare to other clathrin inhibitors?" or "Can 2241325-66-4 mitigate drug-resistant cancer phenotypes?". Evidence indicates its superiority over first-generation inhibitors like pitstop-2 in terms of stability and in vivo efficacy. Meanwhile, preclinical data show promise in overcoming chemoresistance via lysosomal disruption, a mechanism gaining traction in cancer research circles.

SEO-optimized content around GAK inhibitor 12r must address trending topics such as kinase inhibitor side effects and BBB-penetrant drug design. Notably, this compound’s low cytotoxicity profile in healthy cells contrasts with conventional kinase blockers, a point emphasized in patient advocacy discussions. Furthermore, its synthetic accessibility and patent status are frequently searched by pharmaceutical developers evaluating commercial potential.

In conclusion, GAK inhibitor 12r (CAS No. 2241325-66-4) represents a convergence of innovation in targeted therapy and disease-modifying strategies. Its multifaceted applications—from virology to oncology—underscore its versatility, while ongoing clinical trials may soon validate its translational impact. For researchers navigating the kinome landscape, this compound offers a compelling case study in rational drug design and therapeutic repurposing.